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Compound of Interest

N-(1-

Compound Name: phenylethyl)cyclohexanecarboxam
ide

Cat. No.: B11993800

Get Quote

Executive Summary

N-(1-phenylethyl)cyclohexanecarboxamide (CAS: 61765-19-3) is a secondary carboxamide
structurally characterized by a cyclohexane ring coupled to a chiral 1-phenylethylamine moiety.
[1] Within pharmaceutical research, it serves two primary functions: as a chiral resolution
auxiliary for studying stereochemical interactions and as a structural intermediate in the
synthesis of biologically active compounds, including potential TRP channel modulators and
Acetyl-CoA carboxylase (ACC) inhibitors.[1]

This guide provides a comprehensive analysis of its physicochemical properties, synthesis
protocols, and structural applications, grounded in cheminformatics and synthetic organic
chemistry.[1]

Chemical Identity & Data Structure[1][2][3][4][5][6]
[7][8][9]
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The compound exists as a stable amide, often synthesized from cyclohexanecarbonyl chloride

and 1-phenylethylamine.[1] Its structure combines a lipophilic cyclohexane ring with an

aromatic system, linked by a polar amide bond, imparting specific solubility and binding

characteristics.[1]

Identification Matrix

Parameter

Data Specification

Chemical Name

N-(1-phenylethyl)cyclohexanecarboxamide

CAS Registry Number 61765-19-3
Molecular Formula C15H21NO
Molecular Weight 231.34 g/mol

SMILES (Isomeric)

CC(C1=CC=CC=C1)NC(=0)C2CCCCC2

InChlKey

RZVKVRLIOKRXDO-UHFFFAOYSA-N

(Racemic)

Stereochemistry

Contains 1 Chiral Center (C-alpha to Nitrogen).
[1][2][3] Exists as (R), (S), or racemic forms.[1]

[4]1(5]

Physicochemical Profile & Drug-Likeness[1]

Understanding the physicochemical behavior of N-(1-phenylethyl)cyclohexanecarboxamide

is critical for its application in medicinal chemistry, particularly regarding membrane

permeability and solubility.[1]

Calculated Properties (In Silico)

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5381226
https://pubchem.ncbi.nlm.nih.gov/compound/5381226
https://pubchem.ncbi.nlm.nih.gov/compound/5381226
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1590100
https://pubchem.ncbi.nlm.nih.gov/compound/5381226
https://cpb.pharm.or.jp/cpb/200004/c04_0571.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660327/
https://www.benchchem.com/product/b11993800/docs?utm_src=pdf-body#technical-monograph-n-1-phenylethyl-cyclohexanecarboxamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/5381226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Significance in Drug

Property Value .
Design
Indicates high lipophilicity;
likely permeable to cell
LogP (Octanol/Water) ~3.5 membranes but requires

organic solvents for synthesis.

[1]

Low TPSA suggests excellent

TPSA (Topological Polar ) )
~29.1 A2 blood-brain barrier (BBB)

Surface Area) ) )
penetration potential.[1]
] Critical for receptor binding
H-Bond Donors 1 (Amide NH) ) )
interactions.[1]
] Facilitates dipole interactions.
H-Bond Acceptors 1 (Amide CO) 0]
Moderate flexibility allows for
Rotatable Bonds 3 induced fit in protein binding

pockets.[1]

Typical melting point range:
Physical State Solid (White Powder) 100-120°C (estimated based

on structural analogs).[1]

Synthesis & Manufacturing Protocol

The synthesis of N-(1-phenylethyl)cyclohexanecarboxamide typically follows a Schotten-
Baumann reaction or a standard nucleophilic acyl substitution under anhydrous conditions.[1]
The following protocol ensures high yield and purity.

Reaction Mechanism

The lone pair on the nitrogen of 1-phenylethylamine attacks the electrophilic carbonyl carbon of
cyclohexanecarbonyl chloride.[1] The base (Triethylamine) neutralizes the generated HCI,
driving the equilibrium forward.[1]
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Figure 1: Nucleophilic acyl substitution pathway for amide bond formation.

Experimental Protocol (Standardized)

e Reagents:

[¢]

Cyclohexanecarbonyl chloride (1.0 eq)[1]

[e]

1-Phenylethylamine (1.0 eq)[1]

o

Triethylamine (TEA) (1.2 eq) or Diisopropylethylamine (DIPEA)[1]

[¢]

Dichloromethane (DCM) (Solvent, anhydrous)[1]

e Procedure:

o Preparation: Dissolve 1-phenylethylamine (10 mmol) and TEA (12 mmol) in anhydrous
DCM (20 mL) in a round-bottom flask under nitrogen atmosphere. Cool to 0°C.[1]

o Addition: Dropwise add cyclohexanecarbonyl! chloride (10 mmol) dissolved in DCM (5 mL)
over 15 minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
by TLC (Hexane:Ethyl Acetate 4:1).[1]

o Work-up: Quench with water. Wash the organic layer with 1N HCI (to remove unreacted
amine), saturated NaHCOs (to remove acid), and brine.[1]

o Purification: Dry over MgSOeu, filter, and concentrate in vacuo. Recrystallize from
Ethanol/Hexane or purify via silica gel chromatography.[1]
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Structural Analysis & Stereochemistry

The defining feature of this molecule is the chiral center at the alpha-position of the ethyl group.
[1] This stereocenter influences the compound's spatial arrangement and its interaction with
chiral biological targets (e.g., enzymes, receptors).[1]

Stereochemical Configuration[1]

e (R)-Isomer: Derived from (R)-(+)-1-Phenylethylamine.[1]
e (S)-Isomer: Derived from (S)-(-)-1-Phenylethylamine.[1]

This chirality is often exploited in chiral resolution.[1] The compound can serve as a model to
study the chromatographic separation of amides or as a standard in developing chiral HPLC
methods.[1]

Chiral Carbon (C-alpha)

S Py A, . . S —————

Substitents
Phenyl Group Methyl Group Amide Nitrogen Hvdroaen
(Aromatic Interaction) (Steric Bulk) (H-Bond Donor) ydrog

Click to download full resolution via product page

Figure 2: Substituent arrangement around the chiral center, determining R/S configuration.[1]

Applications & Biological Context[1][7][8][10][11]
Chiral Auxiliary & Resolution

Because 1-phenylethylamine is a commercially available, enantiopure starting material, its
amide derivatives (like N-(1-phenylethyl)cyclohexanecarboxamide) are frequently used to:

» Resolve Acids: Reacting racemic cyclohexanecarboxylic acid derivatives with pure (R)-amine
allows separation of diastereomers.[1]
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o Determine Purity: Used as a reference standard in GC/HPLC to determine the enantiomeric
excess (ee) of reaction mixtures involving similar amides.[1]

Structural Analog in Cooling Agent Research

This compound is structurally homologous to WS-3 (N-Ethyl-p-menthane-3-carboxamide), a
potent TRPMS8 agonist (cooling agent).[1]

o Similarity: Both possess a cyclohexyl-like core (cyclohexane vs. menthane) and a
carboxamide linker.[1]

o Difference: The N-substituent here is bulky (1-phenylethyl) compared to the ethyl group in
WS-3.[1]

 Significance: It is often screened in Structure-Activity Relationship (SAR) studies to
determine the steric limits of the TRPMS8 binding pocket.[1] The bulky phenyl group typically
reduces cooling potency but increases lipophilicity.[1]

Pharmaceutical Intermediate

Patent literature identifies this structural motif in the synthesis of Acetyl-CoA Carboxylase
(ACC) inhibitors [1].[1] The amide bond provides a stable scaffold, while the cyclohexane and
phenyl rings offer hydrophobic anchor points for enzyme active sites.[1]

Safety & Handling (GHS Classification)

While specific toxicological data for this specific CAS is limited, based on the functional group
profile (secondary amide) and precursor properties, the following precautions are standard:

 Signal Word: Warning

e Hazard Statements:

[e]

H315: Causes skin irritation.[1]

o

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[1]
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+ Handling: Use standard PPE (Gloves, Goggles, Lab Coat).[1] Handle in a fume hood to
avoid inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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